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Compound of Interest

Compound Name: L-770644 dihydrochloride

Cat. No.: B1674094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-770644 is a potent and selective agonist for the human β3 adrenergic receptor, with an EC50

of 13 nM.[1][2] As an orally active compound, it serves as a valuable tool in research

investigating metabolic and endocrine functions regulated by the β3 adrenergic receptor.[1][2]

These application notes provide detailed protocols for the preparation, storage, and use of L-
770644 dihydrochloride stock solutions to ensure accurate and reproducible experimental

results.

Chemical Properties and Data
Proper preparation of stock solutions begins with accurate information regarding the

compound's chemical properties. The following table summarizes key data for L-770644 and its

dihydrochloride salt.
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Property Value Source/Calculation

Chemical Name

N-[4-[2-[[(2R)-2-hydroxy-2-(3-

pyridinyl)ethyl]amino]ethyl]phe

nyl]-4-[4-(1,2,3,4-

tetrahydronaphthalen-1-

yl)butyl]benzenesulfonamide

dihydrochloride

N/A

Molecular Formula (Free Base) C₃₀H₃₇N₇O₄S [2]

Molecular Weight (Free Base) 591.72 g/mol [2]

Molecular Formula

(Dihydrochloride)
C₃₀H₃₉Cl₂N₇O₄S Calculated

Molecular Weight

(Dihydrochloride)
664.65 g/mol Calculated

Appearance Solid N/A

Recommended Solvents and Stock Solution
Stability
While specific solubility data for L-770644 dihydrochloride is not readily available, general

laboratory practices for similar compounds suggest the use of Dimethyl Sulfoxide (DMSO) for

preparing high-concentration stock solutions. Aqueous solutions are generally less stable for

long-term storage.

Solvent
Recommended
Concentration

Storage Conditions Estimated Stability

DMSO ≥ 10 mM
-20°C or -80°C in

aliquots

Up to 6 months at

-80°C

Water
Not recommended for

stock solutions
N/A N/A

Ethanol
Not recommended for

stock solutions
N/A N/A
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Note: It is crucial to perform a small-scale solubility test before preparing a large volume of

stock solution. The stability of the compound in your specific experimental buffer should also be

validated.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-770644
Dihydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for long-term

storage.

Materials:

L-770644 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Methodology:

Equilibration: Allow the vial of L-770644 dihydrochloride powder to reach room temperature

before opening to prevent condensation.

Weighing: Aseptically weigh out 6.65 mg of L-770644 dihydrochloride powder.

Dissolution: Add 1 mL of anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage.
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Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
This protocol details the final dilution of the concentrated stock solution into an aqueous

medium for immediate use in experiments.

Materials:

10 mM L-770644 dihydrochloride stock solution in DMSO

Pre-warmed sterile cell culture medium or experimental buffer

Methodology:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution directly into the pre-warmed cell

culture medium to achieve the desired final concentration. For example, to prepare a 10 µM

working solution, add 1 µL of the 10 mM stock solution to 999 µL of medium (a 1:1000

dilution).

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Immediate Use: Use the freshly prepared working solution in your experiment immediately.

Avoid repeated freeze-thaw cycles of the stock solution.
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Caption: Signaling pathway of the β3 adrenergic receptor activated by L-770644.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM L-770644 dihydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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